![molecular formula C14H17ClN2O3 B2954483 8-Benzyl-1-oxa-3,8-diaza-spiro[4.5]decane-2,4-dione hydrochloride CAS No. 26733-61-9](/img/structure/B2954483.png)
8-Benzyl-1-oxa-3,8-diaza-spiro[4.5]decane-2,4-dione hydrochloride
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Description
8-Benzyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione hydrochloride is a chemical compound with the CAS Number: 26733-61-9 . It has a molecular weight of 296.75 . The compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name for this compound is 8-benzyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione hydrochloride . The InChI code for this compound is 1S/C14H16N2O3.ClH/c17-12-14(19-13(18)15-12)6-8-16(9-7-14)10-11-4-2-1-3-5-11;/h1-5H,6-10H2,(H,15,17,18);1H .Physical And Chemical Properties Analysis
As mentioned earlier, 8-Benzyl-1-oxa-3,8-diaza-spiro[4.5]decane-2,4-dione hydrochloride is a solid . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Crystal Structure and Conformational Analysis
Research into spirohydantoin derivatives, including compounds similar to 8-Benzyl-1-oxa-3,8-diaza-spiro[4.5]decane-2,4-dione hydrochloride, has provided insights into their conformational and crystal packing preferences. Studies involving single crystal X-ray diffraction, DFT, and QTAIM calculations on cyclohexane-5-spirohydantoin derivatives have elucidated the impact of substituents on molecular geometry and packing in the solid state (Lazić et al., 2022; Simić et al., 2021).
Synthetic Methodologies and Derivative Exploration
The synthesis of α,β′-dioxospirane systems through Rhodium(II)-carbenoid C–H insertion reactions showcases innovative approaches to generate spiro[4.4]nonane-, spiro[4.5]decane-, and spiro[4.6]undecane-α,β′-diones. These methodologies contribute to the development of novel compounds and explore the chemical space around spirohydantoins (Aburel et al., 2000).
Anticonvulsant Activity and Pharmacological Evaluation
Spirohydantoin derivatives have been evaluated for their potential as anticonvulsant agents. Structure-activity relationship studies have highlighted the significance of the spirohydantoin scaffold in mediating biological activity, offering a foundation for the development of new therapeutic agents (Lazić et al., 2017). Additionally, the synthesis and anticonvulsant activity of N-Mannich bases derived from spirohydantoins underline the therapeutic potential of these compounds in epilepsy treatment (Obniska et al., 2010).
Muscarinic Activity for Antidementia Drugs
Research into spirooxazolidine-2,4-dione derivatives, which share structural similarities with 8-Benzyl-1-oxa-3,8-diaza-spiro[4.5]decane-2,4-dione hydrochloride, has identified compounds with affinity for cortical M1 receptors. These findings have implications for the design of new muscarinic agonists as potential antidementia drugs (Tsukamoto et al., 1993).
properties
IUPAC Name |
8-benzyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3.ClH/c17-12-14(19-13(18)15-12)6-8-16(9-7-14)10-11-4-2-1-3-5-11;/h1-5H,6-10H2,(H,15,17,18);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYAYVVXQBIKHLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12C(=O)NC(=O)O2)CC3=CC=CC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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